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Compound of Interest

Compound Name: WAY-658494

Cat. No.: B10815888 Get Quote

WAY-658494: An In-depth Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
WAY-658494 is a small molecule with a molecular weight of 295.38 g/mol and a chemical

formula of C13H13NO3S2. While its precise biological function and mechanism of action are

not extensively documented in publicly available scientific literature, this guide consolidates the

existing chemical and structural information. Due to the limited data, this document will focus

on the foundational chemical properties and structure of WAY-658494, providing a basis for

future research and investigation.

Chemical Structure and Properties
The fundamental characteristics of WAY-658494 are summarized below. The IUPAC name has

not been definitively established in the available literature. The structure is represented by its

SMILES notation.

Table 1: Chemical and Physical Properties of WAY-
658494
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Property Value Source

Molecular Formula C13H13NO3S2 MedchemExpress

Molecular Weight 295.38 MedchemExpress

CAS Number 1351358-93-4 MedchemExpress

SMILES Notation
O=C(OCC)/C=C(NC/1=O)/SC1

=C\C2=CC=C(C)S2
MedchemExpress

Appearance Solid MedchemExpress

Color Light yellow to yellow MedchemExpress

Solubility Soluble in DMSO MedchemExpress

Structural Representation
The two-dimensional structure of WAY-658494, as inferred from its SMILES notation, is

presented below. This visualization provides insight into the compound's functional groups and

potential for intermolecular interactions.

Caption: 2D Chemical Structure of WAY-658494.

Further Research and Conclusion
The information available for WAY-658494 in the public domain is currently limited to its basic

chemical identifiers and properties. There is a notable absence of published research detailing

its synthesis, pharmacological activity, biological targets, or mechanism of action.

This guide serves as a foundational document summarizing the known chemical data of WAY-
658494. It is intended to provide a starting point for researchers and drug development

professionals interested in exploring the potential of this compound. Further experimental

investigation is required to elucidate its physicochemical and pharmacological properties, as

well as its biological significance. The lack of detailed experimental protocols and signaling

pathway information underscores the nascent stage of research concerning this molecule.

Future studies are encouraged to address these knowledge gaps.
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To cite this document: BenchChem. [WAY-658494 chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10815888#way-658494-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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